2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol

• Molecular Formula: C19H24INO3
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 2-[(3-iodo-5-methoxy-4-phenylmethoxyphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C19H24INO3/c1-3-16(12-22)21-11-15-9-17(20)19(18(10-15)23-2)24-13-14-7-5-4-6-8-14/h4-10,16,21-22H,3,11-13H2,1-2H3
• InChI Key: WKIMSDPGWMQPSW-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=CC(=C(C(=C1)I)OCC2=CC=CC=C2)OC

Description

2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol, also known as BIMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BIMB belongs to the class of compounds known as β-adrenergic agonists, which have been shown to have a wide range of effects on the body, including bronchodilation, vasodilation, and increased heart rate.

Mechanism of Action

The exact mechanism of action of 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol is not yet fully understood, but it is believed to act by stimulating β-adrenergic receptors in the body. This leads to the activation of adenylate cyclase and subsequent production of cyclic AMP, which in turn leads to relaxation of smooth muscle and dilation of blood vessels.
Biochemical and Physiological Effects:
In addition to its bronchodilatory effects, 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol has been shown to have a number of other physiological effects. These include increased heart rate, vasodilation, and increased metabolic rate. 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol has also been shown to have a positive inotropic effect on the heart, meaning it can increase the strength of heart contractions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol in lab experiments is its potent and specific pharmacological effects. This makes it a useful tool for studying the mechanisms of action of β-adrenergic agonists and their effects on the body. However, one limitation of using 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol is its potential toxicity, which can make it difficult to use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol. One area of interest is its potential use in the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease. Further research is needed to determine its efficacy and safety in humans. Another potential area of research is its use as a cardiac stimulant, particularly in the treatment of heart failure. Finally, 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol may have potential applications in the field of sports medicine, as it has been shown to have ergogenic effects in animal models.

Synthesis Methods

The synthesis of 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol involves the reaction of 4-(benzyloxy)-3-iodo-5-methoxybenzaldehyde with 1-amino-2-butanol in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified using a variety of techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of fields. One area of particular interest is its potential use as a bronchodilator in the treatment of asthma and other respiratory conditions. 2-{[4-(Benzyloxy)-3-iodo-5-methoxybenzyl]amino}-1-butanol has been shown to have a potent bronchodilatory effect in animal models, and further research is currently underway to determine its efficacy in humans.